Cas no 1805023-92-0 (5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol)

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol is a fluorinated pyridine derivative with a multifunctional structure, featuring aminomethyl, difluoromethyl, and trifluoromethoxy substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. The aminomethyl group offers a reactive site for further derivatization, while the trifluoromethoxy moiety contributes to electron-withdrawing properties, influencing binding affinity. Its structural complexity makes it valuable for designing novel bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators.
5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol structure
1805023-92-0 structure
Product Name:5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol
CAS No:1805023-92-0
MF:C9H9F5N2O2
MW:272.171979665756
CID:4842753
Update Time:2025-08-01

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol
    • Inchi: 1S/C9H9F5N2O2/c10-8(11)6-4(1-15)2-16-5(3-17)7(6)18-9(12,13)14/h2,8,17H,1,3,15H2
    • InChI Key: RSGIKZFKJYBQJR-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(CO)=NC=C1CN)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 264
  • XLogP3: 0.7
  • Topological Polar Surface Area: 68.4

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029082811-1g
5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol
1805023-92-0 97%
1g
$1,490.00 2022-04-01

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805023-92-0)

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805023-92-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol is characterized by the presence of a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, and a trifluoromethoxy group. These functional groups contribute to the compound's chemical stability and biological activity, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol has shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol could be developed as a potential anticancer agent.

The neuroprotective effects of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol have also been explored. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and β-amyloid toxicity. The neuroprotective activity is attributed to its ability to scavenge free radicals and inhibit the activation of microglia, which are key mediators of neuroinflammation.

The pharmacokinetic properties of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol have been studied to assess its suitability for therapeutic use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805023-92-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important focus for ongoing research in medicinal chemistry and drug development. Further studies are warranted to fully elucidate its mechanisms of action and optimize its therapeutic potential.

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